2-[4-(tert-butyl)phenoxy]-N'-{[(dimethylamino)carbonyl]oxy}ethanimidamide

• Molecular Formula: C15H23N3O3
• Molecular Weight: 293.36 g/mol
• IUPAC Name: [(Z)-[1-amino-2-(4-tert-butylphenoxy)ethylidene]amino] N,N-dimethylcarbamate
• InChI: InChI=1S/C15H23N3O3/c1-15(2,3)11-6-8-12(9-7-11)20-10-13(16)17-21-14(19)18(4)5/h6-9H,10H2,1-5H3,(H2,16,17)
• InChI Key: HRVRYNJJISKOTJ-UHFFFAOYSA-N
• Isomeric SMILES: CC(C)(C)C1=CC=C(C=C1)OC/C(=N/OC(=O)N(C)C)/N
• SMILES: CC(C)(C)C1=CC=C(C=C1)OCC(=NOC(=O)N(C)C)N
• solubility: 36 [ug/mL]

Description

N,N-dimethylcarbamic acid [[1-amino-2-(4-tert-butylphenoxy)ethylidene]amino] ester is an alkylbenzene.

Scientific Research Applications

Electrochemical Behavior

• Electrochemical Oxidations : Studies have explored the electrochemical behavior of related compounds, particularly focusing on the oxidation mechanisms and the formation of various intermediate species such as phenoxy radicals, phenolate anions, and phenoxenium cations. This research provides insights into the electrochemical properties of tert-butyl phenoxy compounds (Speiser & Rieker, 1979).

• Oxidation Mechanisms : The oxidation of tert-butyl-substituted phenols has been studied to understand their behavior and the resulting products. This includes the formation of phenoxy radicals and their subsequent reactions, which are crucial for applications in areas like organic chemistry and material science (Richards & Evans, 1977).

Radical Chemistry and Catalysis

• Phenoxyl Radicals : Research into the stability and reactivity of phenoxyl radicals, particularly those derived from tert-butyl-substituted phenols, has implications for understanding radical chemistry and potential applications in the synthesis of new materials or in catalytic processes (Xie & Lahti, 1999).

• Catalytic Oxidations : Tert-butyl phenoxy compounds have been used to study catalytic oxidations, particularly focusing on how these compounds interact with catalysts like dirhodium caprolactamate and the role of tert-butylperoxy radicals in these reactions (Ratnikov et al., 2011).

Material Science and Polymer Chemistry

• Polyimides and Polycarbonates : The synthesis of new polyimides containing tert-butyl side groups, derived from compounds similar to 2-[4-(tert-butyl)phenoxy]-N'-{[(dimethylamino)carbonyl]oxy}ethanimidamide, demonstrates their potential in creating materials with low dielectric constants and high thermal stability, which are important for applications in electronics and materials science (Chern & Tsai, 2008).

• Copolymerization Studies : Investigations into the copolymerization of cyclohexene oxide and carbon dioxide using catalysts based on tert-butyl phenols have implications for the development of sustainable polymers and materials (Devaine-Pressing et al., 2015).